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Abstract
This document provides a comprehensive guide for the preparation of stock and working

solutions of GSK461364, a potent and selective inhibitor of Polo-like kinase 1 (PLK1). Detailed

protocols for dissolution, storage, and handling are presented to ensure the integrity and

optimal performance of the compound in various experimental settings. This guide is intended

for researchers, scientists, and drug development professionals working with this compound.

Introduction to GSK461364
GSK461364 is a small molecule inhibitor that targets Polo-like kinase 1 (PLK1), a key regulator

of cell cycle progression, particularly during mitosis.[1][2] It functions as a reversible and ATP-

competitive inhibitor with high selectivity for PLK1 over other kinases, including PLK2 and

PLK3.[3][4] Inhibition of PLK1 by GSK461364 leads to mitotic arrest and subsequent apoptosis

in cancer cells, making it a compound of significant interest in oncology research and drug

development.[5][6] The anti-proliferative effects of GSK461364 have been observed in a wide

range of cancer cell lines, with particular sensitivity noted in p53-deficient tumors.[4][7]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of GSK461364 is essential for its

proper handling and use in experiments.
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Property Value Reference

Molecular Formula C₂₇H₂₈F₃N₅O₂S [7]

Molecular Weight 543.6 g/mol [7]

CAS Number 929095-18-1 [8]

Appearance Powder [8]

Solubility Data
The solubility of GSK461364 in various solvents is a critical factor in the preparation of stock

and working solutions. It is important to use fresh, anhydrous solvents, as moisture can reduce

the solubility of the compound, particularly in DMSO.[7]

Solvent Solubility Reference

DMSO ≥ 50 mg/mL (91.98 mM) [9]

10 mg/mL (18.39 mM) [7]

20 mg/mL [4]

Ethanol 27 mg/mL (49.66 mM) [10]

20 mg/mL [4]

Water Insoluble [7][10]

DMF 20 mg/mL [4]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Experimental Protocols
Preparation of GSK461364 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of GSK461364 in dimethyl

sulfoxide (DMSO).
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Materials:

GSK461364 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of GSK461364:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass = 10 mM x 1 mL x 543.6 g/mol / 1000 = 5.436 mg

Weigh the GSK461364 powder:

Carefully weigh out 5.436 mg of GSK461364 powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the GSK461364 powder.

Dissolve the compound:

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.[3]

Aliquot and Store:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.[7][8]

Preparation of GSK461364 Working Solutions
Working solutions are typically prepared by diluting the stock solution in cell culture medium or

an appropriate buffer.

Materials:

GSK461364 stock solution (10 mM in DMSO)

Sterile cell culture medium or desired buffer

Sterile tubes

Calibrated pipettes

Procedure:

Determine the final desired concentration and volume of the working solution.

Calculate the volume of stock solution needed using the formula: M₁V₁ = M₂V₂

M₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to be added (unknown)

M₂ = Desired final concentration of the working solution (e.g., 100 nM)

V₂ = Final volume of the working solution (e.g., 1 mL)

Example Dilution (for a 100 nM working solution):

(10 mM) x V₁ = (100 nM) x (1 mL)

Convert units to be consistent (10 mM = 10,000,000 nM)
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(10,000,000 nM) x V₁ = (100 nM) x (1 mL)

V₁ = (100 nM * 1 mL) / 10,000,000 nM = 0.00001 mL = 0.01 µL

For practical purposes, it is recommended to perform a serial dilution. For example, first

dilute the 10 mM stock to 100 µM, and then dilute the 100 µM solution to 100 nM.

Prepare the working solution:

Add the calculated volume of the GSK461364 stock solution to the appropriate volume of

cell culture medium or buffer.

Mix thoroughly by gentle pipetting or inversion.

Use immediately:

It is recommended to use the freshly prepared working solution for experiments.

Storage and Stability
Proper storage is crucial to maintain the activity of GSK461364.

Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [7]

Stock Solution in

DMSO
-80°C 1 year [7]

-20°C 1 month [7]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[7]

Signaling Pathway and Experimental Workflow
GSK461364 exerts its effect by inhibiting the Polo-like kinase 1 (PLK1) signaling pathway, a

critical regulator of mitosis.[11][12] PLK1 is involved in multiple stages of cell division, including

centrosome maturation, spindle formation, and cytokinesis.[13][14]
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Caption: PLK1 Signaling Pathway and Inhibition by GSK461364.

The following diagram illustrates the general workflow for preparing GSK461364 stock and

working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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